Cas no 947412-98-8 (1H-Indole-5-carboxylic acid, 3-(hydroxymethyl)-, methyl ester)

• Product Name: 1H-Indole-5-carboxylic acid, 3-(hydroxymethyl)-, methyl ester
• CAS No: 947412-98-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD15523470
• CID: 1012012
• PubChem ID: 67300394
• Update Time: 2025-04-20

1H-Indole-5-carboxylic acid, 3-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 3-(hydroxymethyl)-, methyl ester
• 3-(HYDROXYMETHYL)-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 3-(hydroxymethyl)-1H-indole-5-carboxylate
• DTXSID30736805
• SCHEMBL2161423
• 947412-98-8
• AOEKDLRKBOVOJA-UHFFFAOYSA-N
• D87525

• MDL： MFCD15523470
• Inchi： 1S/C11H11NO3/c1-15-11(14)7-2-3-10-9(4-7)8(6-13)5-12-10/h2-5,12-13H,6H2,1H3
• InChI Key： AOEKDLRKBOVOJA-UHFFFAOYSA-N
• SMILES： OCC1=CNC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids